Cas no 401788-99-6 (1-Butyl-4-methylpyridinium hexafluorophosphate)

• Product Name: 1-Butyl-4-methylpyridinium hexafluorophosphate
• CAS No: 401788-99-6
• MF: C₁₀H₁₆F₆NP
• MW: 295.204924583435
• MDL: MFCD03095438
• CID: 92842
• PubChem ID: 24889099
• Update Time: 2025-10-14

1-Butyl-4-methylpyridinium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• 1-n-Butyl-4-methylpyridinium hexafluorophosphate
• 1-Butyl-4-methylpyridinium hexafluorophosphate
• 1-butyl-4-methylpyridin-1-ium,hexafluorophosphate
• N-BUTYL-4-METHYLPYRIDINIUM HEXAFLUOROPHOSPHATE
• 4MBPPF6
• AK176301
• 1-n-Butyl-4-picolinium hexafluorophosphate
• DSSTox_CID_29152
• DSSTox_RID_83371
• DSSTox_GSID_49296
• Tox21_202687
• TRA0013141
• AB1010991
• N-butyl-4-metylpyridinium hexafluorophosphate
• B2701
• 1-Butyl-4-methylpyridinium hexafluorophosp
• 1-Butyl-4-methylpyridinium hexafluorophosphate, >=97.0%
• CS-W009979
• A873428
• 401788-99-6
• 1-BUTYL-4-METHYLPYRIDINIUMHEXAFLUOROPHOSPHATE
• NCGC00260235-01
• CAS-401788-99-6
• SCHEMBL19549303
• 1-butyl-4-methylpyridin-1-ium;hexafluorophosphate
• CHEMBL3183729
• AS-10291
• C93476
• AKOS015833794
• MFCD03095438
• DTXSID4049296
• DTXCID3029152
• 1-BUTYL-4-METHYLPYRIDIN-1-IUM HEXAFLUOROPHOSPHATE
• XBSZSSGZQFAUPF-UHFFFAOYSA-N
• 1-butyl-4-methyl-pyridin-1-ium;hexafluorophosphate

• MDL： MFCD03095438
• Inchi： 1S/C10H16N.F6P/c1-3-4-7-11-8-5-10(2)6-9-11;1-7(2,3,4,5)6/h5-6,8-9H,3-4,7H2,1-2H3;/q+1;-1
• InChI Key： XBSZSSGZQFAUPF-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.[N+]1(C=CC(C)=CC=1)CCCC

Computed Properties

• Exact Mass: 295.09200
• Monoisotopic Mass: 295.09245548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9

Experimental Properties

• Color/Form: Brown blocky
• Melting Point: 42.0 to 46.0 deg-C
• PSA: 17.47000
• LogP: 5.46500
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity

1-Butyl-4-methylpyridinium hexafluorophosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：(BD306301)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Butyl-4-methylpyridinium hexafluorophosphate

Comprehensive Overview of 1-Butyl-4-methylpyridinium Hexafluorophosphate (CAS No. 401788-99-6): Properties, Applications, and Innovations

1-Butyl-4-methylpyridinium hexafluorophosphate (CAS No. 401788-99-6) is a prominent ionic liquid widely recognized for its unique physicochemical properties and versatile applications in modern chemistry and materials science. As a member of the pyridinium-based ionic liquids family, this compound combines the 1-butyl-4-methylpyridinium cation with the hexafluorophosphate anion, resulting in a thermally stable, non-volatile, and highly conductive material. Its low melting point, high thermal stability, and excellent solubility make it a preferred choice for researchers and industries exploring green chemistry, electrolyte systems, and catalysis.

The growing interest in sustainable solvents and eco-friendly alternatives has propelled 1-butyl-4-methylpyridinium hexafluorophosphate into the spotlight. With increasing global emphasis on reducing volatile organic compounds (VOCs), this ionic liquid offers a viable solution due to its negligible vapor pressure and recyclability. Recent studies highlight its role in battery electrolytes, where its high ionic conductivity and electrochemical stability enhance the performance of lithium-ion batteries and supercapacitors. Additionally, its application in organic synthesis as a green reaction medium aligns with the principles of circular economy and waste reduction.

From a structural perspective, the 1-butyl-4-methylpyridinium cation contributes to the compound's hydrophobic character, while the hexafluorophosphate anion ensures compatibility with polar and non-polar substrates. This dual nature enables its use in biphasic systems and extraction processes, particularly in metal recovery and pharmaceutical purification. Researchers are also investigating its potential in CO2 capture, leveraging its ability to selectively absorb greenhouse gases—a critical area amid rising climate change concerns.

Innovations in nanotechnology further expand the utility of CAS No. 401788-99-6. Its incorporation into nanocomposites and conductive polymers improves mechanical strength and electrical properties, paving the way for advanced flexible electronics and wearable sensors. The compound's biocompatibility also opens doors for biomedical applications, such as drug delivery systems and diagnostic tools, where its stability under physiological conditions is advantageous.

Despite its numerous benefits, challenges remain in scaling up production and optimizing cost-efficiency. Advances in synthetic methodologies and purification techniques are critical to meeting industrial demand. As the scientific community continues to explore ionic liquids, 1-butyl-4-methylpyridinium hexafluorophosphate stands out as a key player in driving sustainable technological advancements. Its interdisciplinary relevance ensures its place in future innovations across energy storage, environmental remediation, and smart materials.